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Introduction
Dysprosium-165 (Dy-165) is a short-lived, high-energy beta-emitting radionuclide with physical

properties that make it a compelling candidate for targeted radionuclide therapy. Its primary

application to date has been in the localized treatment of rheumatoid arthritis through a

procedure known as radiation synovectomy. This document provides detailed application notes

and protocols for the use of Dysprosium-165, with a focus on its established role in radiation

synovectomy.

Dysprosium-165 is particularly advantageous for localized therapies due to its short half-life,

which minimizes radiation exposure to non-target tissues resulting from leakage from the

administration site.[1][2][3][4] The high-energy beta emissions are effective for ablating

diseased tissue within a limited range, making it ideal for treating inflamed synovium in joints.[4]

[5]
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Radionuclide Properties and Production
Dy-165 is produced by neutron irradiation of Dysprosium-164.[6][7] The key physical

characteristics of Dysprosium-165 are summarized in the table below.

Property Value Reference

Half-life 2.334 hours (139 minutes) [1][8]

Primary Emission Beta (β-) [5]

Maximum Beta Energy 1.287 MeV [4]

Average Beta Energy 0.45 MeV -

Maximum Tissue Penetration 5.7 mm [4]

Gamma Emissions 94.7 keV (3.65%) [3]

Production Method Neutron irradiation of 164Dy [6][7]

Application in Radiation Synovectomy
Radiation synovectomy is a minimally invasive procedure that involves the intra-articular

injection of a radioactive agent to destroy the inflamed synovial membrane, thereby reducing

joint pain and swelling.[2][5] Dy-165 is typically administered in the form of ferric hydroxide

macroaggregates (FHMA) or hydroxide macroaggregates (HMA).[1][9][10] These larger

particles are retained within the joint space, minimizing leakage and subsequent irradiation of

non-target organs such as the liver and lymph nodes.[1][3]

Preclinical and Clinical Efficacy
Studies in animal models, such as rabbits, have demonstrated minimal leakage of Dy-165

macroaggregates from the joint.[1][9][10] Clinical studies in patients with rheumatoid arthritis

have shown good to fair outcomes in a significant percentage of patients, with a reduction in

pain and joint effusion.[11] Repeat injections have also been shown to be effective in patients

who did not fully respond to the initial treatment.[11]

The table below summarizes the leakage and radiation dose data from clinical studies.
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Organ
Mean Leakage (%
of Injected Dose)

Mean Radiation
Dose

Reference

Liver 0.3% - 0.5%
2.0 - 3.2 rads (20 - 32

mGy)
[1][5][12]

Whole Body ~0.3%
0.3 - 0.4 rads (3 - 4

mGy)
[1][5][12]

Kidneys ~0.1% - [1]

Inguinal Lymph Nodes Variable 0.54 - 2.41 Gy [3]

Experimental Protocols
Preparation of Dysprosium-165-Ferric Hydroxide
Macroaggregates (Dy-165-FHMA)
This protocol is a generalized procedure based on descriptions in the literature.[1] Specific

activities and volumes may need to be optimized for a particular application.

Materials:

Dysprosium-165 chloride (Dy-165 Cl₃) solution

Ferric chloride (FeCl₃) solution

Sodium hydroxide (NaOH) solution

Sterile, pyrogen-free water for injection

Sterile 0.9% sodium chloride solution

0.22 µm membrane filters

Sterile reaction vials

pH meter
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Dose calibrator

Procedure:

In a sterile vial, add a predetermined amount of ferric chloride solution to the Dysprosium-
165 chloride solution.

Slowly add sodium hydroxide solution while gently mixing to co-precipitate ferric hydroxide

and dysprosium hydroxide.

Monitor the pH of the solution, adjusting with NaOH to maintain a basic pH to ensure

complete precipitation.

Wash the resulting macroaggregate suspension with sterile, pyrogen-free water to remove

any unbound Dy-165 and other impurities. This can be done by centrifugation and

resuspension.

Resuspend the final Dy-165-FHMA particles in a sterile 0.9% sodium chloride solution to the

desired radioactive concentration.

Perform quality control tests, including determination of particle size, radiochemical purity (to

assess for unbound Dy-165), sterility, and pyrogenicity.

Measure the final activity of the preparation using a dose calibrator.

In Vivo Animal Studies for Leakage Assessment
This protocol outlines a general procedure for evaluating the biodistribution and leakage of Dy-

165-FHMA in a rabbit model.[1][9]

Animal Model:

New Zealand white rabbits

Procedure:

Anesthetize the rabbits according to approved institutional animal care and use committee

(IACUC) protocols.
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Inject a known activity of Dy-165-FHMA intra-articularly into the knee joint of each rabbit.

At various time points post-injection (e.g., 2, 4, 6, and 24 hours), image the animals using a

gamma camera to assess the retention of the radiopharmaceutical in the joint and detect any

leakage.

Following the final imaging session, euthanize the animals and dissect major organs and

tissues (liver, spleen, kidneys, lungs, lymph nodes, blood, and muscle).

Measure the radioactivity in each organ and tissue sample using a gamma counter.

Calculate the percentage of the injected dose (%ID) in each organ to determine the extent of

leakage from the joint.

Visualizations
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Caption: Decay scheme of Dysprosium-165.
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Caption: Workflow for radiation synovectomy using Dy-165-FHMA.
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Future Directions
While the primary application of Dysprosium-165 has been in radiation synovectomy, its

favorable nuclear characteristics suggest potential for other targeted radionuclide therapy

applications. Future research could explore the use of Dy-165 chelated to targeting moieties

such as monoclonal antibodies or peptides for the treatment of cancer. The development of

stable chelation chemistry for Dysprosium would be a critical step in advancing its use in

targeted cancer therapy. However, its very short half-life presents a logistical challenge for

applications requiring longer biological targeting times, such as with intact antibodies.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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